Cas no 2624138-66-3 (4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid)
4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27752025
- 2624138-66-3
- 4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid
- 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid
-
- Inchi: 1S/C12H13BrN2O3/c13-10-3-1-9(2-4-10)12(11(16)17)5-7-15(14-18)8-6-12/h1-4H,5-8H2,(H,16,17)
- InChI Key: BDQPAYLBPHESTI-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1(C(=O)O)CCN(CC1)N=O
Computed Properties
- Exact Mass: 312.01095g/mol
- Monoisotopic Mass: 312.01095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 70Ų
4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27752025-1g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 1g |
$671.0 | 2023-09-09 | ||
| Enamine | EN300-27752025-5g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 5g |
$1945.0 | 2023-09-09 | ||
| Enamine | EN300-27752025-10g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 10g |
$2884.0 | 2023-09-09 | ||
| Enamine | EN300-27752025-0.05g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-27752025-0.1g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-27752025-0.25g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-27752025-0.5g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-27752025-1.0g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-27752025-2.5g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-27752025-5.0g |
4-(4-bromophenyl)-1-nitrosopiperidine-4-carboxylic acid |
2624138-66-3 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 |
4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid
4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic Acid: A Comprehensive Technical Overview
4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid (CAS No: 2624138-66-3) is an emerging nitrosopiperidine derivative that has garnered significant attention in pharmaceutical research and organic synthesis. This compound features a unique molecular architecture combining a brominated aromatic ring with a nitrosopiperidine carboxylic acid moiety, making it valuable for various medicinal chemistry applications.
The growing interest in 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid stems from its potential as a building block for drug discovery. Researchers are particularly interested in its structure-activity relationship studies, as the bromophenyl group offers excellent opportunities for further functionalization through cross-coupling reactions. The compound's nitroso group presents interesting reactivity patterns that are being explored in targeted drug design.
Recent studies have highlighted the compound's potential in developing enzyme inhibitors, particularly for targets involved in neurological disorders and inflammatory pathways. The 4-bromophenyl substitution enhances the molecule's lipophilicity, potentially improving blood-brain barrier penetration - a crucial factor in CNS drug development.
From a synthetic chemistry perspective, 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid serves as an important intermediate for creating diverse chemical libraries. Its carboxylic acid functionality allows for easy conjugation with various pharmacophores, while the bromine atom enables palladium-catalyzed coupling reactions, making it valuable for combinatorial chemistry approaches.
The compound's physicochemical properties have been the subject of recent investigations. With a molecular weight of 313.13 g/mol, 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid demonstrates moderate solubility in polar organic solvents, which is advantageous for medicinal chemistry applications. Researchers are particularly interested in its hydrogen bonding capacity and conformational flexibility, which may influence its biological activity.
In the context of current drug discovery trends, this compound aligns well with the growing interest in nitrogen-containing heterocycles. The pharmaceutical industry's focus on small molecule therapeutics and fragment-based drug design has increased demand for specialized building blocks like 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid.
Quality control and characterization of 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to ensure purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. These analytical procedures are crucial for maintaining consistency in pharmaceutical research applications.
The stability profile of 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid has been investigated under various conditions. Proper storage recommendations include protection from light and moisture at controlled temperatures to maintain the compound's chemical integrity. These stability considerations are particularly important for researchers conducting long-term biological studies.
From a commercial perspective, the availability of 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid has improved significantly in recent years. Several specialized chemical suppliers now offer this compound in various quantities, catering to the needs of both academic researchers and industrial laboratories. The growing market reflects the compound's increasing importance in modern drug discovery.
Future research directions for 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid may include exploration of its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's unique structural features make it an interesting candidate for developing novel therapeutic modalities in these cutting-edge areas of pharmaceutical science.
In conclusion, 4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Its combination of aromatic bromination, nitroso functionality, and carboxylic acid group offers multiple handles for chemical modification, making it a versatile tool for researchers developing next-generation therapeutics.
2624138-66-3 (4-(4-Bromophenyl)-1-nitrosopiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)